1-(4-chlorobenzyl)-2-[(2-methoxyphenoxy)methyl]-1H-benzimidazole

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-2-[(2-methoxyphenoxy)methyl]benzimidazole
• InChI: InChI=1S/C22H19ClN2O2/c1-26-20-8-4-5-9-21(20)27-15-22-24-18-6-2-3-7-19(18)25(22)14-16-10-12-17(23)13-11-16/h2-13H,14-15H2,1H3
• InChI Key: PFGKXWHZFYXEJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzimidazole ring, possibly through a condensation reaction of o-phenylenediamine with a carboxylic acid or its derivative. The methoxyphenoxy and chlorobenzyl groups could then be introduced through subsequent reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzimidazole core, with a methoxyphenoxy group and a chlorobenzyl group attached at the 2- and 1-positions, respectively.

Chemical Reactions Analysis

As a benzimidazole derivative, this compound could potentially undergo a variety of chemical reactions. For example, the benzimidazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole ring might confer aromatic stability, while the chlorobenzyl and methoxyphenoxy groups could affect its solubility and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling it.